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Cat. No.: B018721 Get Quote

In-Depth Technical Guide: 10-Acetoxy-8,9-
epoxythymol Isobutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and known

biological properties of 10-Acetoxy-8,9-epoxythymol isobutyrate, a naturally occurring

thymol derivative. Due to the limited availability of data for this specific compound, this guide

also draws upon information from closely related thymol analogs to provide a broader context

for its potential characteristics and activities.

Chemical Identity and Physical Properties
10-Acetoxy-8,9-epoxythymol isobutyrate, more precisely identified as 10-acetoxy-8,9-epoxy-

3-O-isobutyrylthymol, is a complex organic molecule belonging to the class of thymol

derivatives. These compounds are often found in various plant species, notably within the

Asteraceae family.

Table 1: Physical and Chemical Properties of 10-Acetoxy-8,9-epoxythymol Isobutyrate and

Related Compounds
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Property
10-Acetoxy-8,9-
epoxythymol Isobutyrate

10-Isobutyryloxy-8,9-
epoxythymol isobutyrate

Molecular Formula C₁₈H₂₄O₅ C₁₈H₂₄O₅

Molecular Weight 320.38 g/mol 320.38 g/mol

Appearance Data not available Solid

Boiling Point Data not available 418.6±45.0 °C (Predicted)

Density Data not available 1.123±0.06 g/cm³ (Predicted)

Solubility Data not available Soluble in DMSO

Storage Temperature Data not available -20°C

CAS Number Data not available 22518-06-5

Note: Due to the scarcity of experimental data for 10-Acetoxy-8,9-epoxythymol isobutyrate,

some properties are inferred from its close structural analog, 10-isobutyryloxy-8,9-epoxythymol

isobutyrate. These predicted values should be used with caution and require experimental

verification.

Experimental Protocols
Isolation from Natural Sources
10-Acetoxy-8,9-epoxy-3-O-isobutyrylthymol has been isolated from the flowers of Arnica

sachalinensis. While the detailed experimental protocol from the original study is not readily

available, a general workflow for the isolation of thymol derivatives from plant material can be

outlined.

Diagram 1: General Workflow for Isolation of Thymol Derivatives
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Caption: General experimental workflow for the isolation of thymol derivatives.
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The process typically involves:

Extraction: The dried and powdered plant material is subjected to extraction with an

appropriate organic solvent, such as methanol or ethanol, to isolate a wide range of

secondary metabolites.

Fractionation: The crude extract is then fractionated using techniques like solvent-solvent

partitioning to separate compounds based on their polarity.

Chromatographic Purification: The resulting fractions are further purified using column

chromatography over silica gel, followed by more refined techniques like preparative high-

performance liquid chromatography (HPLC) to isolate the pure compound.

Structure Elucidation: The structure of the isolated compound is then determined using

spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Chemical Structure and Characterization
The structure of 10-Acetoxy-8,9-epoxy-3-O-isobutyrylthymol was established through mass

spectrometry and NMR spectroscopy. These techniques provide crucial information about the

molecular weight, elemental composition, and the connectivity of atoms within the molecule.

While the specific spectral data for this compound is not publicly available, researchers can

expect to see characteristic signals in the ¹H and ¹³C NMR spectra corresponding to the thymol

backbone, the acetoxy group, the isobutyrate moiety, and the epoxy ring. High-resolution mass

spectrometry would provide the exact molecular formula.

Biological Activity and Potential Signaling Pathways
Direct studies on the biological activity of 10-Acetoxy-8,9-epoxythymol isobutyrate are

limited. However, it has been reported to exhibit moderate antifeedant activity.

Given its structural similarity to other thymol derivatives, it is plausible that it may share some of

their biological activities. Thymol and its derivatives are known to possess a broad spectrum of

pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties.
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The potential mechanisms of action for thymol derivatives often involve the modulation of key

signaling pathways.

Diagram 2: Potential Signaling Pathways Modulated by Thymol Derivatives

To cite this document: BenchChem. [Physical and chemical properties of 10-Acetoxy-8,9-
epoxythymol isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018721#physical-and-chemical-properties-of-10-
acetoxy-8-9-epoxythymol-isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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